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Compound of Interest

Compound Name: 2'-Deoxy-NAD+

Cat. No.: B15574076

Get Quote

Application Notes and Protocols for the Synthesis, Purification, and Application of a Key NAD+

Analog

For Immediate Release

This document provides a detailed protocol for the enzymatic synthesis of 2'-Deoxy-

nicotinamide adenine dinucleotide (2'-Deoxy-NAD+), a crucial analog of NAD+ used in

studying NAD+-dependent enzymes. This protocol is intended for researchers, scientists, and

drug development professionals investigating the roles of NAD+ metabolism in various

physiological and pathological processes.

Introduction
Nicotinamide adenine dinucleotide (NAD+) is a fundamental coenzyme in cellular metabolism

and a substrate for various signaling enzymes, including sirtuins and poly(ADP-ribose)

polymerases (PARPs).[1] The analog 2'-Deoxy-NAD+, in which the ribose moiety of the

adenosine is replaced by a 2'-deoxyribose, serves as a valuable tool to probe the mechanisms

of these enzymes. For instance, it has been identified as a potent agonist of the TRPM2 ion

channel and an inhibitor of PARPs.[2][3] The enzymatic synthesis of 2'-Deoxy-NAD+ offers a
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highly specific and efficient method for its production, overcoming the challenges associated

with chemical synthesis.

This protocol details the enzymatic synthesis of 2'-Deoxy-NAD+ using nicotinamide

mononucleotide adenylyltransferase (NMNAT), followed by a two-step purification process

involving boronate affinity chromatography and strong anion-exchange high-performance liquid

chromatography (HPLC).

Principle of the Method
The enzymatic synthesis of 2'-Deoxy-NAD+ is catalyzed by nicotinamide mononucleotide

adenylyltransferase (NMNAT, EC 2.7.7.1/2.7.7.18). This enzyme facilitates the transfer of an

adenylyl group from a donor molecule to nicotinamide mononucleotide (NMN). In this specific

synthesis, 2'-deoxyadenosine triphosphate (dATP) serves as the adenylyl donor, reacting with

NMN to form 2'-Deoxy-NAD+ and pyrophosphate (PPi). The human NMNAT1 isoform is

particularly efficient in this reaction.

The workflow for the synthesis and purification of 2'-Deoxy-NAD+ is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Enzymatic Synthesis of 2'-Deoxy-NAD+: A Detailed
Protocol for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574076/docs#enzymatic-synthesis-of-2-deoxy-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15574076/docs#enzymatic-synthesis-of-2-deoxy-nad-a-detailed-protocol-for-researchers
https://www.benchchem.com/product/b15574076/docs#enzymatic-synthesis-of-2-deoxy-nad-a-detailed-protocol-for-researchers
https://www.benchchem.com/product/b15574076/docs#enzymatic-synthesis-of-2-deoxy-nad-a-detailed-protocol-for-researchers
https://www.benchchem.com/product/b15574076/docs#enzymatic-synthesis-of-2-deoxy-nad-a-detailed-protocol-for-researchers
https://www.benchchem.com/product/b15574076?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574076?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

